Cas no 2172147-12-3 (2-cyclopropyl-3-{(3-methylfuran-2-yl)methylsulfanyl}propane-1-thiol)

• Product Name: 2-cyclopropyl-3-{(3-methylfuran-2-yl)methylsulfanyl}propane-1-thiol
• CAS No: 2172147-12-3
• MF: C₁₂H₁₈OS₂
• MW: 242.400721073151
• CID: 6052241
• PubChem ID: 165960835
• Update Time: 2025-10-22

2-cyclopropyl-3-{(3-methylfuran-2-yl)methylsulfanyl}propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-3-{(3-methylfuran-2-yl)methylsulfanyl}propane-1-thiol
• 2-cyclopropyl-3-{[(3-methylfuran-2-yl)methyl]sulfanyl}propane-1-thiol
• EN300-1290659
• 2172147-12-3

• Inchi： 1S/C12H18OS2/c1-9-4-5-13-12(9)8-15-7-11(6-14)10-2-3-10/h4-5,10-11,14H,2-3,6-8H2,1H3
• InChI Key： BWHDDRMNMPPYFU-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CC(CS)C1CC1

Computed Properties

• Exact Mass: 242.07990754g/mol
• Monoisotopic Mass: 242.07990754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.4Ų

Additional information on 2-cyclopropyl-3-{(3-methylfuran-2-yl)methylsulfanyl}propane-1-thiol

Comprehensive Analysis of 2-Cyclopropyl-3-{(3-Methylfuran-2-yl)methylsulfanyl}propane-1-thiol (CAS No. 2172147-12-3)

The compound 2-cyclopropyl-3-{(3-methylfuran-2-yl)methylsulfanyl}propane-1-thiol (CAS No. 2172147-12-3) is a sulfur-containing organic molecule with a unique structural framework. Its molecular formula and intricate architecture make it a subject of interest in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of both cyclopropyl and thiol functional groups contributes to its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery and flavor chemistry, as its structural motifs are found in bioactive compounds and aroma molecules.

In recent years, the demand for novel sulfur-based compounds has surged due to their versatility in synthetic chemistry. The 3-methylfuran-2-yl moiety in this compound is particularly noteworthy, as furan derivatives are known for their role in natural product synthesis and fragrance development. This has led to a growing interest in CAS No. 2172147-12-3 among chemists and industrial researchers. Its potential as a building block for more complex molecules is under investigation, with studies focusing on its stability, reactivity, and compatibility with other functional groups.

The compound's thiol group (-SH) is a key feature, enabling it to participate in disulfide bond formation and nucleophilic substitution reactions. These properties are critical in the design of peptide mimetics and catalysts. Additionally, the cyclopropyl ring introduces steric constraints that can influence the compound's conformational behavior, making it a valuable tool in stereoselective synthesis. Recent advancements in green chemistry have also highlighted the potential of such compounds in sustainable manufacturing processes.

From a commercial perspective, 2-cyclopropyl-3-{(3-methylfuran-2-yl)methylsulfanyl}propane-1-thiol is gaining traction in the flavor and fragrance industry. Its unique combination of sulfanyl and furan groups may contribute to novel olfactory profiles, aligning with consumer trends toward natural-inspired scents. Companies are investing in research to explore its sensory properties and stability under various conditions. This aligns with the broader industry shift toward bio-based ingredients and clean-label products.

In the realm of pharmaceutical research, the compound's structural features are being evaluated for their potential in targeted drug delivery and enzyme inhibition. The methylfuran component, in particular, has been linked to interactions with biological receptors, sparking interest in its therapeutic applications. Researchers are also investigating its role in antioxidant and anti-inflammatory pathways, though further studies are needed to validate these hypotheses.

For synthetic chemists, the challenges associated with handling thiol-containing compounds like this one are well-known. Issues such as oxidative stability and odor management require careful consideration during synthesis and storage. However, advancements in air-free techniques and protective group strategies have mitigated some of these concerns, enabling broader exploration of its potential.

In conclusion, CAS No. 2172147-12-3 represents a fascinating intersection of structural complexity and functional diversity. Its applications span multiple industries, from flavor science to medicinal chemistry, driven by its unique molecular architecture. As research continues to uncover its properties and potential, this compound is poised to play a significant role in the development of innovative products and technologies.